Cas no 1705359-05-2 (7-(2-chlorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane)

• Product Name: 7-(2-chlorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane
• CAS No: 1705359-05-2
• MF: C₁₄H₁₅ClN₄OS
• MW: 322.813100099564
• CID: 6178232
• PubChem ID: 90629836
• Update Time: 2025-05-26

7-(2-chlorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane
• (7-(2-chlorophenyl)-1,4-thiazepan-4-yl)(1H-1,2,4-triazol-5-yl)methanone
• F6481-0916
• [7-(2-chlorophenyl)-1,4-thiazepan-4-yl]-(1H-1,2,4-triazol-5-yl)methanone
• 1705359-05-2
• AKOS025103303

• Inchi： 1S/C14H15ClN4OS/c15-11-4-2-1-3-10(11)12-5-6-19(7-8-21-12)14(20)13-16-9-17-18-13/h1-4,9,12H,5-8H2,(H,16,17,18)
• InChI Key： TYHSSCCECQXQDN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CCN(C(C2=NC=NN2)=O)CCS1

Computed Properties

• Exact Mass: 322.0655100g/mol
• Monoisotopic Mass: 322.0655100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 87.2Ų

Additional information on 7-(2-chlorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane

Introduction to 7-(2-chlorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane (CAS No. 1705359-05-2)

7-(2-chlorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activity. This compound belongs to the thiazepane class of heterocyclic molecules, which are well-known for their diverse pharmacological properties. The presence of multiple functional groups, including a chlorophenyl moiety and a 1H-1,2,4-triazole-5-carbonyl substituent, contributes to its unique chemical profile and makes it a subject of interest for further investigation.

The chemical structure of 7-(2-chlorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane (CAS No. 1705359-05-2) exhibits a fused ring system consisting of a thiazepane core connected to a benzene ring via a chlorinated phenyl group. The triazole ring at the 4-position introduces additional complexity and may play a crucial role in modulating the compound's biological interactions. Such structural features are often exploited in drug design to enhance binding affinity and selectivity towards target enzymes or receptors.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Thiazepane derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and neuroprotective properties. Among these derivatives, 7-(2-chlorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane stands out due to its combination of a chlorophenyl group and a triazole moiety, which are known to influence pharmacokinetic and pharmacodynamic profiles favorably.

The chlorophenyl group is particularly noteworthy as it is frequently incorporated into pharmacologically active compounds due to its ability to enhance lipophilicity and metabolic stability. In contrast, the 1H-1,2,4-triazole-5-carbonyl substituent can contribute to hydrogen bonding interactions with biological targets, thereby improving binding affinity. The synergistic effect of these functional groups in 7-(2-chlorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane suggests that it may exhibit multifaceted biological activities.

In vitro studies have begun to elucidate the potential pharmacological effects of this compound. Initial research indicates that 7-(2-chlorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane may interact with various biological targets relevant to neurological disorders. The triazole ring's ability to modulate enzyme activity has been observed in several related compounds, suggesting that this derivative could possess similar properties. Furthermore, the thiazepane core is known to influence GABA receptor activity, which is pertinent to conditions such as epilepsy and anxiety.

One of the most exciting aspects of 7-(2-chlorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane is its potential as a scaffold for further derivatization. By modifying specific functional groups or introducing additional substituents, chemists can fine-tune its biological activity to target specific diseases more effectively. This flexibility makes it an attractive candidate for structure-based drug design initiatives aimed at developing next-generation therapeutics.

The synthesis of 7-(2-chlorophenyl)-4-(1H-1,2,4-triazole-5-carbonyl)-1,4-thiazepane involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the chlorophenyl group typically involves halogenation techniques followed by nucleophilic substitution reactions. The incorporation of the triazole ring often necessitates cyclocondensation reactions under controlled temperatures and inert atmospheres. These synthetic strategies highlight the compound's complexity but also underscore its synthetic feasibility for further exploration.

As research progresses，the biological evaluation of 7-(2-chlorophenyl)-4-(1H-1，2，4-triazole-5-carbonyl)-1，4-thiazepane will continue to expand our understanding of its therapeutic potential。 Preclinical studies are expected to provide insights into its mechanism of action、pharmacokinetic behavior、and safety profile。 These studies will be crucial in determining whether this compound progresses into clinical trials for human therapeutic applications。

The integration of computational methods，such as molecular docking and quantum mechanical calculations，has accelerated the discovery process for novel bioactive compounds like 7-(2-chlorophenyl)-4-(1H-1，2，4-triazole-5-carbonyl)-1，4-thiazepane。 These tools allow researchers to predict binding interactions between the compound and potential targets with high accuracy， thereby guiding experimental design more efficiently。 Such advancements are particularly valuable in identifying lead compounds for further optimization。

In conclusion，7-(2-chlorophenyl)-4-(1H-1，2，4-triazole-5-carbonyl)-1，4-thiazepane represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities。 Its combination of a chlorophenyl group and a triazole moiety suggests multifaceted interactions with biological targets， making it an attractive scaffold for drug development。 As further studies uncover its pharmacological properties，this compound may emerge as a valuable tool in addressing various therapeutic challenges。